2,3,4,5,6-Pentachloro-N-{2-[(E)-({4-[(E)-({2-[(2,3,4,5,6-pentachlorophenyl)amino]ethyl}imino)methyl]phenyl}methylidene)amino]ethyl}aniline

• Molecular Formula: C24H16Cl10N4
• Molecular Weight: 714.9 g/mol
• IUPAC Name: 2,3,4,5,6-pentachloro-N-[2-[[4-[2-(2,3,4,5,6-pentachloroanilino)ethyliminomethyl]phenyl]methylideneamino]ethyl]aniline
• InChI: InChI=1S/C24H16Cl10N4/c25-13-15(27)19(31)23(20(32)16(13)28)37-7-5-35-9-11-1-2-12(4-3-11)10-36-6-8-38-24-21(33)17(29)14(26)18(30)22(24)34/h1-4,9-10,37-38H,5-8H2
• InChI Key: SVAAVHFTZSBKFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NCCNC2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl)C=NCCNC3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)Cl

Description

2,3,4,5,6-Pentachloro-N-{2-[(E)-({4-[(E)-({2-[(2,3,4,5,6-pentachlorophenyl)amino]ethyl}imino)methyl]phenyl}methylidene)amino]ethyl}aniline is a complex organic compound characterized by multiple chlorine atoms and aromatic rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3,4,5,6-Pentachloro-N-{2-[(E)-({4-[(E)-({2-[(2,3,4,5,6-pentachlorophenyl)amino]ethyl}imino)methyl]phenyl}methylidene)amino]ethyl}aniline typically involves multi-step organic reactions. One common approach is the condensation reaction between 2,3,4,5,6-pentachloroaniline and a suitable aldehyde or ketone, followed by further functionalization steps to introduce the desired substituents .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently .

Chemical Reactions Analysis

Types of Reactions

2,3,4,5,6-Pentachloro-N-{2-[(E)-({4-[(E)-({2-[(2,3,4,5,6-pentachlorophenyl)amino]ethyl}imino)methyl]phenyl}methylidene)amino]ethyl}aniline can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of less chlorinated derivatives.

Substitution: The chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include strong oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium hydroxide for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of functionalized aromatic compounds .

Scientific Research Applications

2,3,4,5,6-Pentachloro-N-{2-[(E)-({4-[(E)-({2-[(2,3,4,5,6-pentachlorophenyl)amino]ethyl}imino)methyl]phenyl}methylidene)amino]ethyl}aniline has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,3,4,5,6-Pentachloro-N-{2-[(E)-({4-[(E)-({2-[(2,3,4,5,6-pentachlorophenyl)amino]ethyl}imino)methyl]phenyl}methylidene)amino]ethyl}aniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2,3,4,5,6-Pentachloroaniline: Shares a similar structure but lacks the additional functional groups.

Pentachlorophenol: Another chlorinated aromatic compound with different functional properties.

Pentachloropyridine: A perhalogenated heterocyclic compound with distinct reactivity.

Uniqueness

2,3,4,5,6-Pentachloro-N-{2-[(E)-({4-[(E)-({2-[(2,3,4,5,6-pentachlorophenyl)amino]ethyl}imino)methyl]phenyl}methylidene)amino]ethyl}aniline is unique due to its complex structure, which provides a combination of stability and reactivity. This makes it valuable for specific synthetic applications and research purposes .